2-Methylpropionic-d7 acid

• IUPAC Name: 2,3,3,3-tetradeuterio-2-(trideuteriomethyl)propanoic acid
• InChI: InChI=1S/C4H8O2/c1-3(2)4(5)6/h3H,1-2H3,(H,5,6)/i1D3,2D3,3D
• InChI Key: KQNPFQTWMSNSAP-YYWVXINBSA-N
• Canonical SMILES: CC(C)C(=O)O
• Isomeric SMILES: [2H]C([2H])([2H])C([2H])(C(=O)O)C([2H])([2H])[2H]
• Molecular Formula: C4H8O2
• DSSTOX Substance ID: DTXSID60440605
• Molecular Weight: 95.15 g/mol
• CAS No.: 223134-74-5

Description

2-Methylpropionic-d7 acid, also known as 2-MP-d7, is a synthetic organic acid that is widely used in scientific research applications. It is a derivative of the naturally occurring 2-methylpropionic acid, or 2-MP. 2-MP-d7 is a stable and non-toxic compound that can be used in a variety of laboratory experiments. It is commonly used as a substrate in metabolic studies, as a probe for enzyme activities, and in the synthesis of other compounds.

Scientific Research Applications

• Inhibition of Pyruvate Dehydrogenase Kinase : Anilide derivatives of (R)-3,3,3-trifluoro-2-hydroxy-2-methylpropionic acid have been found to inhibit pyruvate dehydrogenase kinase effectively. This inhibition can lower blood lactate levels and potentially improve blood glucose levels without causing hypoglycemia (Bebernitz et al., 2000).

• Modifying Hemoglobin's Oxygen Affinity : 2-[4-[[(3,4,5-trichlorophenyl)amino]carbonyl]amino]phenoxy]-2-methylpropionic acid has been identified as a potent compound for reducing hemoglobin's affinity for oxygen, which could have significant medical implications (Lalezari & Lalezari, 1989).

• Photoreactions of Quinine : Irradiation of quinine in aqueous 2-hydroxy-2-methylpropionic acid leads to the production of various compounds, including 7',8'-dihydroquinine and 7',8'-dihydrodeoxyquinine (Mchale et al., 1989).

• Plasma Cholesterol-Lowering Effects : 2-(4-dibenzofuranyloxy)-2-methylpropionic acid demonstrates a pronounced effect in lowering plasma cholesterol. Its crystal structure offers insights into the correlation between its structure and hypolipidemic effect (Wägner & Malmros, 1979).

• Antiferroelectric Liquid Crystals : The synthesis of optically active (R)-3-ethylmercapto-2-methylpropionic acid produces antiferroelectric liquid crystals, with elongated alkyl chains favoring ScA phase formation (Wu et al., 1995).

• Enantioseparation of Amino Compounds : Using o-phthalaldehyde and d-3-mercapto-2-methylpropionic acid for derivatization provides good enantioselectivity and high sensitivity for the separation of various chiral amino compounds (Duchateau et al., 1992).

• Hydrophobic Solvation in Ester Hydrolysis : The study of hydrophobic solvation in 2-methylpropionic acid esters reveals its impact on the alkaline hydrolysis rate, offering insights into chemical reactivity (Schmeer et al., 1990).

Mechanism of Action

Target of Action

2-Methylpropionic-d7 Acid, also known as Isobutyric-d7 acid, is an isotope labelled analogue of Isobutyric Acid It’s non-deuterated counterpart, isobutyric acid, is known to interact with various enzymes and receptors in the body, influencing metabolic processes .

Mode of Action

It is chemically similar to its non-deuterated counterpart, isobutyric acid, which is known to interact with its targets by binding to the active sites of enzymes or receptors, thereby influencing their function

Biochemical Pathways

Isobutyric acid, its non-deuterated counterpart, is known to be involved in various metabolic pathways

Pharmacokinetics

Based on its chemical structure, it can be hypothesized that it is likely to be absorbed in the gastrointestinal tract, distributed throughout the body, metabolized in the liver, and excreted via the kidneys

Result of Action

Its non-deuterated counterpart, isobutyric acid, is known to influence various metabolic processes

Action Environment

For example, the presence of deuterium atoms could potentially make the compound more resistant to metabolic processes, thereby affecting its efficacy and stability .